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Compound of Interest

Compound Name: Coumarin 545

CAS No.: 85642-11-1

Cat. No.: B1638556

Get Quote

Executive Summary
Coumarin 545 (C545) and its tetramethyl derivative Coumarin 545T (C545T) are benchmark

green dopants used in tunable dye lasers and Organic Light-Emitting Diodes (OLEDs).[1] While

C545 offers high quantum efficiency (

), it suffers from concentration quenching and moderate photostability. The industry standard
has largely shifted to C545T, where steric hindrance from tetramethyl groups suppresses
intermolecular interactions, significantly enhancing both thermal and photostability.

This guide details the degradation mechanisms, solvent dependencies, and validated protocols

for assessing the stability of these critical fluorophores.
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Feature Coumarin 545 (C545) Coumarin 545T (C545T)

CAS Number 85642-11-1 155306-71-1

Molecular Formula

Key Structural Difference Standard julolidine ring
Tetramethyl substitution on

julolidine ring

Primary Advantage High intrinsic gain
Reduced concentration

quenching; High solubility

Emission (

)

~515–520 nm (Solvent

dependent)

~505–510 nm (Solvent

dependent)

Structural & Thermal Stability[3]
Structural Vulnerabilities
The core stability of C545 relies on the rigidity of the julolidine-coumarin fused system.

However, two primary sites are vulnerable to degradation:

The Benzothiazole Linkage: Susceptible to photo-oxidation and radical attack during high-

energy excitation.

The Lactone Ring: Hydrolytically unstable in highly alkaline environments, though relatively

robust in neutral organic solvents.

C545T Enhancement: The addition of four methyl groups at the 1,1,7,7-positions of the

quinolizine ring in C545T creates a "steric bumper." This prevents

-

stacking aggregation, which is the primary cause of concentration quenching and non-radiative
decay pathways that generate heat and accelerate degradation.

Thermal Stability Profile (TGA/DSC)
Thermal stability is critical for vacuum deposition in OLED manufacturing.
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Melting Point: C545T exhibits a melting point of 228°C, allowing for controlled sublimation.[1]

Decomposition Temperature (

): Thermogravimetric Analysis (TGA) typically shows

weight loss up to 250–280°C under nitrogen.

Glass Transition (

): When doped into host matrices (e.g.,

), C545T maintains morphological stability, preventing phase separation which degrades
device lifetime.

Photostability & Degradation Mechanisms[9][10]
Photodegradation Pathways
Photobleaching in Coumarin 545 is primarily driven by Singlet Oxygen (

) mechanisms and radical disproportionation.

Excitation & ISC: Upon excitation (

), a fraction of the population undergoes Intersystem Crossing (ISC) to the Triplet State (

).

Singlet Oxygen Generation: The long-lived triplet state transfers energy to ground-state

oxygen (

), generating highly reactive singlet oxygen (

).

Oxidative Attack:

attacks the electron-rich benzothiazole or the amine moiety, leading to N-dealkylation or ring
cleavage.
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Visualization: Photodegradation Pathway
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Caption: Mechanism of Photo-oxidation in Coumarin 545 derivatives mediated by Singlet

Oxygen.

Solvent Dependency[5]
Non-Polar Solvents (e.g., Cyclohexane): C545 shows higher quantum yields but lower

solubility. Photostability is generally higher due to the lack of nucleophilic solvent

interactions.

Polar Protic Solvents (e.g., Ethanol, Methanol): Can induce Intermolecular Charge Transfer

(ICT) states. While these solvents shift emission to the green/red, they can facilitate

hydrogen-bonding assisted non-radiative decay, slightly increasing photodegradation rates

compared to non-polar matrices.

Experimental Protocols
Protocol A: Photostability Assessment (Solution Phase)
Objective: Determine the photodegradation quantum yield (

).

Preparation: Prepare a

M solution of C545/C545T in spectroscopic grade solvent (e.g., Dichloromethane or
Ethanol).
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Control: Keep a dark control sample to rule out thermal degradation.

Irradiation:

Source: CW Laser (445 nm or 473 nm) or Xenon arc lamp with bandpass filter.

Power: Maintain ~5–10 mW/cm² to avoid thermal lensing.

Monitoring:

Measure UV-Vis absorption spectra every 10 minutes.

Track the decrease in absorbance at

(approx. 470 nm).

Quantification: Plot

vs. time. The slope

represents the degradation rate constant.

Protocol B: Thermal Stability (TGA/DSC)
Objective: Validate suitability for vacuum evaporation (OLEDs).

Instrument: TGA/DSC analyzer (e.g., TA Instruments Q500).

Atmosphere: High-purity Nitrogen (

) flow (50 mL/min).

Ramp: Heat from 25°C to 400°C at 10°C/min.

Analysis:

Identify

(Melting Endotherm) via DSC.
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Identify

(Temperature at 5% mass loss) via TGA.

Visualization: Stability Testing Workflow
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Caption: Parallel workflows for characterizing photochemical and thermal stability.

Quantitative Data Summary
The following data compares C545T (the stabilized variant) against standard Coumarin 545
and reference dyes.
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Parameter Coumarin 545 Coumarin 545T Notes

Melting Point ~254°C 228°C
C545T melts lower but

sublimes cleaner.

TGA (5% Loss) ~260°C >250°C
High thermal stability

for OLED evaporation.

Quantum Yield (

)
0.90 (EtOH) 0.95 (EtOH)

Tetramethyl groups

reduce quenching.

Lasing Range 500–550 nm 505–560 nm

C545T supports

higher concentration

lasing.

Solubility Low High
Critical for solution-

processed OLEDs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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